Cas no 51097-78-0 (Bis(4-aminocyclohexyl)ether)

• Product Name: Bis(4-aminocyclohexyl)ether
• CAS No: 51097-78-0
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 55943
• PubChem ID: 22011695
• Update Time: 2025-05-19

Bis(4-aminocyclohexyl)ether Chemical and Physical Properties

Names and Identifiers

• Bis(4-aminocyclohexyl) ether
• 4,4'-Oxybiscyclohexanamine
• 4-(4-aminocyclohexyl)oxycyclohexan-1-amine
• 4-(4-aminocyclohexyl)oxy-1-cyclohexanamine
• 4-(4-azanylcyclohexyl)oxycyclohexan-1-amine
• 51097-78-0
• N-CBZ-LEU-LEUMETHYLESTER
• DTXSID60621477
• SCHEMBL813392
• AKOS015894530
• bis(4-aminocyclohexyl)ether
• 4,4'-Oxydi(cyclohexan-1-amine)
• A828437
• FT-0656350
• 4,4'-Oxybis(cyclohexan-1-amine)
• Bis(4-aminocyclohexyl)ether

• Inchi： 1S/C12H24N2O/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h9-12H,1-8,13-14H2
• InChI Key： SZEWALYSKVMFAD-UHFFFAOYSA-N
• SMILES： O(C1CCC(CC1)N)C1CCC(CC1)N

Computed Properties

• Exact Mass: 212.18900
• Monoisotopic Mass: 212.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.03
• Boiling Point: 319.4°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.519
• PSA: 61.27000
• LogP: 2.94340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Bis(4-aminocyclohexyl)ether

Comprehensive Overview of Bis(4-aminocyclohexyl)ether (CAS No. 51097-78-0): Properties, Applications, and Industry Trends

Bis(4-aminocyclohexyl)ether (CAS No. 51097-78-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in advanced material science. This diamino-substituted cyclohexyl ether derivative has garnered significant attention in recent years due to its role in high-performance polymers, epoxy resins, and specialty coatings. The compound's molecular architecture, featuring two 4-aminocyclohexyl groups linked by an ether bridge, contributes to exceptional thermal stability and mechanical properties when incorporated into polymer matrices.

In the context of growing demand for sustainable materials, researchers are increasingly exploring Bis(4-aminocyclohexyl)ether as a potential building block for bio-based polyamides and other eco-friendly polymers. The compound's rigid yet flexible structure makes it particularly valuable for creating materials that balance strength with processability—a key requirement in automotive lightweighting and aerospace applications. Recent studies published in journals like Polymer Chemistry have highlighted its utility in developing novel thermosetting resins with improved fracture toughness compared to conventional aromatic amine hardeners.

The synthesis and characterization of CAS 51097-78-0 involve sophisticated techniques that ensure high purity and consistent performance. Advanced analytical methods including HPLC-MS, NMR spectroscopy, and differential scanning calorimetry are routinely employed to verify the compound's structural integrity. Manufacturers typically produce Bis(4-aminocyclohexyl)ether through catalytic hydrogenation of corresponding aromatic precursors or via multi-step synthetic routes that achieve excellent stereochemical control. These production processes are continuously optimized to meet the pharmaceutical industry's stringent quality requirements, where the compound serves as an intermediate for certain active pharmaceutical ingredients.

From a commercial perspective, the global market for cyclohexylamine derivatives like Bis(4-aminocyclohexyl)ether is projected to grow at a CAGR of 5-7% through 2030, driven by expanding applications in electronic encapsulation materials and high-temperature adhesives. Industry leaders frequently search for information about "thermal stability of cyclohexylamine compounds" and "alternative curing agents for epoxy resins," reflecting the compound's importance in material innovation. The electronics sector particularly values its low dielectric constant properties for printed circuit board laminates and semiconductor packaging materials.

Environmental and regulatory considerations surrounding Bis(4-aminocyclohexyl)ether have become increasingly prominent in technical discussions. While the compound demonstrates favorable environmental persistence profiles compared to some aromatic analogues, manufacturers emphasize proper handling protocols and closed-system processing to minimize workplace exposure. Recent REACH registration dossiers provide comprehensive data on its ecotoxicological parameters, supporting its use in compliant industrial applications. Researchers are also investigating derivatization strategies to enhance the compound's biodegradability without compromising performance characteristics.

Innovative applications continue to emerge for CAS 51097-78-0, particularly in cutting-edge fields like 3D printing materials and smart coatings. Its incorporation into photopolymer formulations enables the production of engineering-grade prototypes with exceptional dimensional stability. Material scientists are actively publishing findings about "structure-property relationships in cycloaliphatic amines" that highlight Bis(4-aminocyclohexyl)ether's unique contribution to tailoring polymer glass transition temperatures. These developments align with industry trends toward customized material solutions for specific performance envelopes.

Quality control standards for Bis(4-aminocyclohexyl)ether have evolved to address the needs of diverse applications. Leading suppliers now provide technical grade (95-98% purity) and high-purity (>99%) variants, with detailed certificates of analysis documenting residual solvent levels, isomer distribution, and colorimetric specifications. The compound's shelf life and storage conditions (typically under nitrogen atmosphere at controlled temperatures) are frequently addressed in technical FAQs from procurement specialists seeking optimal handling procedures.

Future research directions for 51097-78-0 include exploration of its potential in hybrid organic-inorganic materials and as a modifier for renewable resource-based polymers. Academic and industrial laboratories are collaborating to develop synthetic methodologies that improve the compound's sustainability profile while maintaining cost competitiveness. Patent literature reveals growing interest in its use as a chain extender for thermoplastic polyurethanes and as a component in advanced composite matrices. These innovations position Bis(4-aminocyclohexyl)ether as a critical enabler for next-generation material technologies across multiple industries.